Cas no 2228457-91-6 (2-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylacetic acid)

• Product Name: 2-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylacetic acid
• CAS No: 2228457-91-6
• MF: C₁₀H₁₁BrO₂S
• MW: 275.162141084671
• CID: 6069891
• PubChem ID: 165655940
• Update Time: 2025-06-14

2-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylacetic acid
• 2-[1-(3-bromo-4-methylthiophen-2-yl)cyclopropyl]acetic acid
• 2228457-91-6
• EN300-1919515

• Inchi： 1S/C10H11BrO2S/c1-6-5-14-9(8(6)11)10(2-3-10)4-7(12)13/h5H,2-4H2,1H3,(H,12,13)
• InChI Key： JPYQOBYUKNJMHK-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 273.96631g/mol
• Monoisotopic Mass: 273.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylacetic acid

Comprehensive Analysis of 2-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylacetic acid (CAS No. 2228457-91-6): Properties, Applications, and Industry Insights

The compound 2-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylacetic acid (CAS No. 2228457-91-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This cyclopropylacetic acid derivative, characterized by its bromothiophene moiety, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In the context of current scientific trends, 2-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylacetic acid aligns with the growing demand for heterocyclic compounds in medicinal chemistry. The presence of both cyclopropyl and thiophene rings in its structure makes it particularly interesting for studying conformational restriction effects in molecular design. Recent publications have highlighted its potential in addressing challenges related to drug bioavailability and metabolic stability, which remain key focus areas in pharmaceutical development.

The synthetic versatility of CAS No. 2228457-91-6 has made it a subject of numerous patent applications, particularly in the field of small molecule therapeutics. Its bromo-substituted thiophene component allows for various cross-coupling reactions, enabling efficient structural diversification. This property is especially valuable in the current landscape of combinatorial chemistry and high-throughput screening approaches, where molecular diversity is crucial for identifying lead compounds.

From an analytical perspective, 2-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylacetic acid presents interesting characteristics for structure-activity relationship (SAR) studies. The cyclopropylacetic acid moiety is known to influence the pharmacokinetic properties of drug candidates, while the 4-methylthiophene ring contributes to lipophilicity and membrane permeability. These features make it relevant to current discussions about optimizing drug-like properties in early-stage discovery programs.

In material science applications, the brominated thiophene derivative has shown promise in the development of organic electronic materials. The compound's ability to participate in π-conjugated systems makes it potentially useful for designing organic semiconductors and photovoltaic materials. This aligns with the growing interest in sustainable electronics and green chemistry solutions that dominate current research priorities.

The stability profile of CAS No. 2228457-91-6 under various conditions has been the subject of several process chemistry studies. Researchers have investigated its behavior in different solvent systems and at various pH levels, providing valuable data for scale-up synthesis considerations. These findings are particularly relevant to the pharmaceutical industry's ongoing efforts to improve manufacturing efficiency and reduce environmental impact.

Recent advancements in computational chemistry have enabled more precise predictions about the molecular interactions of 2-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylacetic acid. Molecular docking studies suggest potential binding affinities with various biological targets, opening new avenues for rational drug design. This computational approach complements traditional medicinal chemistry strategies and addresses the industry's need for faster, more cost-effective discovery methods.

The compound's structure-property relationships continue to be explored in academic and industrial settings. Particular attention is being paid to how the bromo substituent affects its reactivity in different catalytic systems, a topic of great importance in modern synthetic methodology development. These investigations contribute to the broader understanding of halogenated compounds in chemical synthesis.

Quality control aspects of 2-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylacetic acid have been addressed through advanced analytical techniques such as HPLC-MS and NMR spectroscopy. The establishment of rigorous characterization protocols ensures the compound's reliability as a research material, meeting the stringent requirements of pharmaceutical quality standards. This focus on quality aligns with current Good Manufacturing Practice (cGMP) expectations in the industry.

Looking forward, the scientific community anticipates expanded applications for CAS No. 2228457-91-6 in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its structural features make it a candidate for developing bifunctional molecules that are gaining prominence in targeted protein degradation strategies. This positions the compound at the forefront of contemporary drug discovery paradigms.